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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: p-Phos, (S)-

CAS No.: 221012-82-4

Cat. No.: S729428

The key finding comes from a 2021 study that used (S)-P-PHOS as a chiral ligand in a catalytic system. The

table below summarizes the quantitative data from this application [1].

Aspect Details

Chemical Name (S)-2,2',6,6'-tetramethoxy-4,4'-bis(diphenyl)phosphino)-3,3'-
bipyridine [1]

Catalytic System Pd(OAc)(_2) / (S)-P-PHOS [1]

Reaction Alternating copolymerization of propene and CO [1]
Product Chiral polyketones [1]

Reducing Agents Tested LIAIH(_4), NaBH(_4), BH(_3)-THF [1]

Reduction Efficiency 29% (0.5:1 molar ratio), 71% (1:1), 81% (2:1) [1]
(NaBH(_4))

Product Yield >90% (with LIAIH(_4) and NaBH(_4)) [1]

Experimental Workflow for Copolymerization
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The research paper provides a typical experimental protocol for the copolymerization reaction using the (S)-

P-PHOS ligand [1]. Please note that this is a summarized procedure based on the available information.

Reaction Setup

(Prepare Pd(OAc)z/(S)-P-PHOS)

catalyst system

(Charge organic solvent)

(Feed propene and CO gases)

Click to download full resolution via product page

Figure 1: Experimental workflow for chiral polyketone synthesis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application in Catalysis and Partial Synthesis Data]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b729428#discovery-and-

synthesis-of-s-p-phos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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